molecular formula C8H7NOS B8712493 Benzo[c]isothiazol-4-ylmethanol

Benzo[c]isothiazol-4-ylmethanol

Cat. No.: B8712493
M. Wt: 165.21 g/mol
InChI Key: ZSGIWLMRBDWCLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzo[c]isothiazol-4-ylmethanol is a useful research compound. Its molecular formula is C8H7NOS and its molecular weight is 165.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H7NOS

Molecular Weight

165.21 g/mol

IUPAC Name

2,1-benzothiazol-4-ylmethanol

InChI

InChI=1S/C8H7NOS/c10-4-6-2-1-3-8-7(6)5-11-9-8/h1-3,5,10H,4H2

InChI Key

ZSGIWLMRBDWCLU-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=NSC=C2C(=C1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 2,1-benzisothiazole-4-carboxylate (5.00 g, 25.9 mmol) in tetrahydrofuran (129 mL) was added diisobutylaluminum hydride (1 M hexane solution, 78.0 mL, 78.0 mmol) at −78° C., and the mixture was stirred at room temperature for 3 hr. The reaction solution was cooled to 0° C., and water was added. The mixture was extracted with ethyl acetate, washed with saturated brine, and dried over anhydrous sodium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane=20/80) to give the title compound (4.2 g, yield 98%).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
78 mL
Type
reactant
Reaction Step One
Quantity
129 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
98%

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